Cas no 5033-28-3 ((Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide)

(Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide structure
5033-28-3 structure
Product Name:(Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide
CAS No:5033-28-3
MF:C7H7ClN2O
MW:170.59628033638
MDL:MFCD00029674
CID:371268
PubChem ID:9561067
Update Time:2025-04-19

(Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-4-Chloro-N'-hydroxybenzamidine
    • 4-Chlorobenzamide oxime
    • 4-Chloro-N‘-hydroxybenzenecarboximidamide
    • 4-CHLORO-N-HYDROXY-BENZAMIDINE
    • 4-Chloro-N'-hydroxybenzenecarboximidamide
    • 4-CHLORO-N'-HYDROXYBENZENECARBOXYMIDAMIDE
    • 4-Chloro-N-hydroxybenzimidamide
    • Benzenecarboximidamide,4-chloro-N-hydroxy-
    • 4-CHLOROBENZAMIDOXIME
    • (Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide
    • NSC13329
    • 10J-360S
    • F2158-1164
    • BRD-K70787580-001-01-8
    • NCGC00175579-01
    • AC-26489
    • CHEMBL135474
    • 1219625-96-3
    • J-502613
    • EN300-12619
    • A7471
    • STR03296
    • A909787
    • 4-chloro-N-hydroxyben-zamidine
    • HMS1520P15
    • 4-chloro-benzamidoxime
    • BB 0296183
    • 4-chloro-n'-hydroxybenzene-1-carboximidamide
    • Benzenecarboximidamide, 4-chloro-N-hydroxy-
    • CS-0072108
    • AKOS000200392
    • (Z)-4-chloro-N'-hydroxybenzenecarboximidamide
    • (Z)-4-chloro-N'-hydroxybenzimidamide
    • SCHEMBL102712
    • 4-Chloro-N'-hydroxybenzimidamide
    • 4-Chloro-N-hydroxybenzenecarboximidamide
    • CS-0173159
    • Benzenecarboximidamide, 4-chloro-N'-hydroxy-, [C(Z)]-
    • NSC-13329
    • Z57627739
    • InChI=1/C7H7ClN2O/c8-6-3-1-5(2-4-6)7(9)10-11/h1-4,11H,(H2,9,10)
    • 5033-28-3
    • QBGONPQFBDUVPG-UHFFFAOYSA-
    • MFCD00029674
    • BBL005467
    • benzenecarboximidamide, 4-chloro-N'-hydroxy-
    • STK346739
    • ALBB-019900
    • MDL: MFCD00029674
    • Inchi: 1S/C7H7ClN2O/c8-6-3-1-5(2-4-6)7(9)10-11/h1-4,11H,(H2,9,10)
    • InChI Key: QBGONPQFBDUVPG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(/C(=N/O)/N)=CC=1

Computed Properties

  • Exact Mass: 170.02500
  • Monoisotopic Mass: 170.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.36
  • Melting Point: 131 °C
  • Boiling Point: 334.6°Cat760mmHg
  • Flash Point: 156.2°C
  • Refractive Index: 1.6
  • PSA: 58.61000
  • LogP: 2.13480

(Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide Security Information

  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • HazardClass:IRRITANT
  • Risk Phrases:R36/37/38

(Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide Customs Data

  • HS CODE:2925290090
  • Customs Data:

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide Pricemore >>

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(Z)-4-chloro-N'-hydroxybenzene-1-carboximidamide Related Literature

  • 1. Notes
    R. C. Shah,A. B. Kulkarni,V. M. Thakore,C. Eaborn,James McLean,Stewart McLean,Rowland I. Reed,J. T. Edward,H. P. Hutchison,S. C. R. Meacock,D. S. Popplewell,R. G. Wilkins,G. A. McD. Cummings,A. R. Ubbelohde,M. Neeman,H. C. Carrington,K. W. Sykes,S. C. Townshend,M. C. Ford,R. P. Gandhi,V. S. Gaind,S. M. Mukherji,J. O. Warwicker,D. A. Barr,R. N. Haszeldine,T. R. Govindachari,N. Arumugam,L. Crombie,D. G. Harvey J. Chem. Soc. 1955 2515
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